1-methylpiperidine-3-carboxylic Acid

• IUPAC Name: 1-methylpiperidine-3-carboxylic acid
• InChI: InChI=1S/C7H13NO2/c1-8-4-2-3-6(5-8)7(9)10/h6H,2-5H2,1H3,(H,9,10)
• InChI Key: AYIXGVABNMIOLK-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC(C1)C(=O)O
• Molecular Formula: C7H13NO2
• DSSTOX Substance ID: DTXSID90371716, DTXSID00902717
• Molecular Weight: 143.18 g/mol
• CAS RN: 5657-70-5

Description

1-Methylpiperidine-3-carboxylic acid, also known as this compound, is an organic compound with the molecular formula C7H13NO2. It is a colorless solid that is soluble in water and has a low melting point. This compound is used in a variety of industrial and research applications. It is a versatile reagent that can be used for the synthesis of a variety of compounds. It is also used in the preparation of pharmaceuticals, agrochemicals, and other specialty chemicals.

Scientific Research Applications

Antibacterial Properties

1-Methylpiperidine derivatives exhibit significant antibacterial properties. A study by Aziz‐ur‐Rehman et al. (2017) synthesized derivatives of 1-methylpiperidine with 1,3,4-oxadiazole, sulfamoyl, and piperidine functionalities, which showed promising antibacterial effects (Aziz‐ur‐Rehman et al., 2017).

AChE Inhibitory Activity

Compounds derived from 1-methylpiperidine have shown AChE (acetylcholinesterase) inhibitory activity, which is significant in the treatment of neurodegenerative diseases like Alzheimer's. Sivakumar et al. (2013) explored this by synthesizing novel dispiro heterocycles containing 1-methylpiperidine, which demonstrated potent AChE inhibitory activity (Sivakumar et al., 2013).

Material Science and Biochemistry Applications

The 2,2,6,6-tetramethylpiperidine-1-oxyl-4-amino-4-carboxylic acid, a derivative of 1-methylpiperidine, is an excellent tool in material science and biochemistry. It is effective as a β-turn and 310/α-helix inducer in peptides and serves as a rigid electron spin resonance probe and fluorescence quencher. This compound's utility in various biochemical and material science applications was highlighted in research by Toniolo et al. (1998) (Toniolo et al., 1998).

Pharmaceutical Synthesis

1-Methylpiperidine-3-carboxylic acid derivatives are also crucial in pharmaceutical synthesis. For instance, Bing (2005) described the synthesis of Donepezil Hydrochloride, a treatment for Alzheimer's disease, using 1-benzylpiperidine-4-carboxaldehyde, a derivative of methylpiperidine-4-carboxylate (Bing, 2005).

Nanocomposite Material Enhancement

Methylpiperidine-functionalized graphene oxide, derived from 1-methylpiperidine, has been used to enhance the properties of polymer nanocomposites. Jin et al. (2019) synthesized methylpiperidine-functionalized graphene oxide (MP-GO) for use as a curing catalyst in polyimide nanocomposites, significantly improving their gas barrier properties and thermal stability (Jin et al., 2019).

Spin-Labeled Amino Acid in Peptide Synthesis

The synthesis and application of spin-labeled amino acids, like 2,2,6,6-tetramethylpiperidine-1-oxyl-4-amino-4-carboxylic acid (TOAC), in peptide synthesis have been explored. Martin et al. (2001) demonstrated that TOAC could be effectively incorporated into peptides using solid-phase synthesis, making it a valuable tool in peptide research (Martin et al., 2001).

Safety and Hazards

The safety information available indicates that “1-methylpiperidine-3-carboxylic Acid” may cause eye irritation (Hazard Statements H319). Precautionary measures include avoiding eye contact and seeking medical attention if eye irritation persists.

Mechanism of Action

Target of Action

Piperidine derivatives, which include 1-methylpiperidine-3-carboxylic acid, are known to have a wide range of therapeutic applications . They are utilized as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents .

Mode of Action

It is known that piperidine derivatives can catalyze the cis-trans isomerization of proline imidic peptide bonds in oligopeptides . This suggests that this compound may interact with its targets by influencing the folding of proteins.

Biochemical Pathways

Piperidine derivatives are known to play a role in the degradation of extracellular matrix proteins . Therefore, it is plausible that this compound may affect similar pathways, leading to downstream effects on cellular structure and function.

Result of Action

Given the wide range of therapeutic applications of piperidine derivatives , it can be inferred that this compound may have diverse effects at the molecular and cellular levels.

Synthesis routes and methods I

Procedure details

To a solution of ethyl 1-methylnipecotate, 0.3 mL (1.65 mmol) in 10 mL of dioxane was added a solution of 118 mg (4.95 mmol) of lithium hydroxide in 10 mL of water. The solution was stirred for 1.5 hours at rt. then was acidified to pH=1 with 5N HCl. The mixture was concentrated to dryness and carried on without further purification. IS (MS) 144.1 (M+1).

Synthesis routes and methods II

Procedure details

Arecaidine hydrochloride (4 grams) (22.6 mmoles) was hydrogenated in water (100 ml) using 10% Pd—C at 40 psi at 25° C. for 24 hours. The catalyst was filtered off and washed with water. The aqueous solution was shaken with BioRad AG1X8 resin (OH− form) (23 ml bed) and after 5 minutes the resin was filtered off and washed with water. The aqueous solution was evaporated to give the title compound (Yield: 2.95 grams, 92%).

Synthesis routes and methods III

Procedure details

Arecaidine hydrochloride (4 grams) (22.6 mmoles) was hydrogenated in water (100 ml) using 10% Pd--C at 40 psi at 25° C. for 24 hours. The catalyst was filtered off and washed with water. The aqueous solution was shaken with BioRad AG1X8 resin (OH- form) (23 ml bed) and after 5 minutes the resin was filtered off and washed with water. The aqueous solution was evaporated to give the title compound (Yield: 2.95 grams, 92%).

Synthesis routes and methods IV

Procedure details

(±)-Ethyl N-methylnipecotate (5.0 g) was dissolved in 5M hydrochloric acid (100 ml) and stirred at room temperature for 16 h. The solution was then evaporated at reduced pressure and the residue re-evaporated from toluene (×2). Trituration gave the hydrochloride salt of (±)-N-methylnipecotic acid as a white solid (3.91 g).